Synthesis of a polymeric nanocomposite based on magnetic sepiolite functionalized with an ionic liquid for the adsorption of aromatic pollutants from aqueous solution
Environmental Science: Water Research & Technology Pub Date: 2022-09-08 DOI: 10.1039/D2EW00362G
Abstract
Recently, ionic liquids (ILs) have received much attention as a green and environmentally friendly medium for various chemical processes. In this study, a magnetic CuFe2O4 nanocomposite was prepared via a co-precipitation method and loaded on sepiolite (SP) activated by hydrochloric acid. Magnetic SP was functionalized with allyl triphenyl phosphonium bromide (ATPPB) as an ionic liquid. The novel polymeric nanocomposite was utilized for the highly efficient removal of polyaromatic micropollutants (fluorene) from contaminated water. The magnetic SP and synthesized adsorbent were characterized using various analytical techniques including FTIR, SEM, EDS, TEM, TGA, DSC, and VSM. The results showed that the magnetic sepiolite@CuFe2O4@ATPPB nanocomposite displayed the highly efficient removal of fluorene from water. This is due to the modification of magnetic SP by ATPPB which can improve the thermal stability and hydrophobic nature of the adsorbent surface and the occurrence of π–π interaction between the adsorbent and adsorbate. The optimum adsorption was observed at pH 8.0, 5 mg L−1 concentration, and 30 min contact time with a 20 mg adsorbent dosage corresponding to a maximum removal rate of 92%. The adsorption isotherms and kinetics were well fitted by the Freundlich and pseudo-second-order models and also the adsorption process was controlled by intra-particle diffusion.
Recommended Literature
- [1] Size-dependent propagation of Au nanoclusters through few-layer graphene
- [2] Light- and heat-triggered polyurethane based on dihydroxyl anthracene derivatives for self-healing applications†
- [3] Synthesis, crystal structures, and luminescence properties of seven tripodal imidazole-based Zn/Cd(ii) coordination polymers induced by tricarboxylates†
- [4] First principles investigation on Na-ion storage in two-dimensional boron-rich B2N, B3N, and B5N†
- [5] Adsorption based realistic molecular model of amorphous kerogen
- [6] First hyperpolarizability of water at the air–vapor interface: a QM/MM study questions standard experimental approximations†
- [7] Responsive copolymer–graphene oxide hybrid microspheres with enhanced drug release properties†
- [8] A novel method for the synthesis of high performance silicalite membranes
- [9] Ascertaining genuine SERS spectra of p-aminothiophenol
- [10] Host–guest energetic materials constructed by incorporating oxidizing gas molecules into an organic lattice cavity toward achieving highly-energetic and low-sensitivity performance†
Journal Name：Environmental Science: Water Research & Technology
Research Products
-
CAS no.: 16929-05-8
-
CAS no.: 102110-73-6
